Cas no 1361798-11-9 ((2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol)

• Product Name: (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol
• CAS No: 1361798-11-9
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4994232
• Update Time: 2025-10-28

(2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol

• Inchi： 1S/C13H9Cl2FO/c14-11-2-1-3-12(15)13(11)10-5-4-9(16)6-8(10)7-17/h1-6,17H,7H2
• InChI Key： YHKPNDKJHCEDPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=CC=1CO)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol

Introduction to (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol (CAS No. 1361798-11-9)

(2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol, with the CAS number 1361798-11-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a biphenyl core substituted with chlorine and fluorine atoms, which confer it with distinct physical and chemical properties.

The molecular formula of (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol is C₁₃H₉Cl₂F, and its molecular weight is approximately 258.07 g/mol. The presence of the hydroxyl group (-OH) on the methylene bridge (-CH₂-) adds to its reactivity and solubility, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol has shown promise as a starting material for the development of novel drugs. Its unique substituents, particularly the chlorine and fluorine atoms, can influence the pharmacokinetic properties of derived compounds, such as their metabolic stability and bioavailability. Recent studies have explored its potential in the synthesis of anti-inflammatory agents and anticancer drugs, where its structural features can enhance the efficacy and selectivity of these therapeutic agents.

Beyond pharmaceutical applications, (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol has also found utility in materials science. Its biphenyl core and halogen substituents make it a suitable building block for the creation of advanced polymers and liquid crystals. These materials are often used in electronic devices, displays, and other high-tech applications due to their unique optical and electrical properties.

The synthesis of (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include coupling reactions between substituted aryl halides and organometallic reagents, followed by functional group transformations to introduce the hydroxymethyl moiety. Advances in catalytic methods have significantly improved the efficiency and environmental sustainability of these syntheses.

In terms of safety and handling, while specific data on the toxicity and environmental impact of (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol are limited, it is generally advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and adequate ventilation should be maintained to minimize exposure risks.

The ongoing research into (2',6'-Dichloro-4-fluoro-biphenyl-2-yl)-methanol continues to uncover new applications and properties that could further expand its utility in various scientific disciplines. As researchers delve deeper into its chemical behavior and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems and developing innovative solutions for real-world challenges.